![molecular formula C18H16N4OS B4267947 N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide](/img/structure/B4267947.png)
N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide
Overview
Description
N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide, also known as MPH, is a chemical compound that has gained attention for its potential use in scientific research. MPH has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.
Mechanism of Action
The exact mechanism of action of N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has been shown to inhibit the activity of enzymes such as carbonic anhydrase IX and XI, which are overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has been shown to have anti-inflammatory and antioxidant effects. N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has also been shown to have a neuroprotective effect, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized, and has been shown to have low toxicity in vitro and in vivo. However, there are also limitations to its use in lab experiments. N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has poor solubility in aqueous solutions, which can make it difficult to study in certain experimental conditions. Additionally, the exact mechanism of action of N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide. One area of focus is the development of more efficient synthesis methods for N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide, which could improve its availability for scientific research. Additionally, further studies are needed to fully understand the mechanism of action of N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide, which could provide insight into its potential use in the treatment of cancer and other diseases. Finally, more research is needed to explore the potential use of N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide as a diagnostic tool in cancer research.
Scientific Research Applications
N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has been studied for its potential use in scientific research, particularly in the field of cancer research. N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has been shown to have anti-cancer properties, and has been studied for its ability to inhibit the growth of cancer cells in vitro and in vivo. N-methyl-2-[(2-phenyl-4-quinolinyl)carbonyl]hydrazinecarbothioamide has also been studied for its potential use as a diagnostic tool in cancer research, as it has been shown to selectively bind to cancer cells.
properties
IUPAC Name |
1-methyl-3-[(2-phenylquinoline-4-carbonyl)amino]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4OS/c1-19-18(24)22-21-17(23)14-11-16(12-7-3-2-4-8-12)20-15-10-6-5-9-13(14)15/h2-11H,1H3,(H,21,23)(H2,19,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZHWHRQRNYRPKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2-[(2-phenylquinolin-4-yl)carbonyl]hydrazinecarbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.